Cas no 1805657-58-2 (4-Cyano-3,5-difluorobenzyl chloride)

• Product Name: 4-Cyano-3,5-difluorobenzyl chloride
• CAS No: 1805657-58-2
• MF: C₈H₄ClF₂N
• MW: 187.573867797852
• CID: 4980854
• Update Time: 2025-07-21

4-Cyano-3,5-difluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-3,5-difluorobenzyl chloride

• Inchi： 1S/C8H4ClF2N/c9-3-5-1-7(10)6(4-12)8(11)2-5/h1-2H,3H2
• InChI Key： RKRWPDFQXNLHKL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(C#N)=C(C=1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 189
• XLogP3: 2.2
• Topological Polar Surface Area: 23.8

Additional information on 4-Cyano-3,5-difluorobenzyl chloride

Comprehensive Analysis of 4-Cyano-3,5-difluorobenzyl chloride (CAS No. 1805657-58-2)

4-Cyano-3,5-difluorobenzyl chloride (CAS No. 1805657-58-2) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a cyano group and difluorobenzyl moiety, makes it a versatile building block for constructing complex molecules. The compound's reactivity and selectivity have garnered significant attention in recent years, particularly in the development of novel biocompatible polymers and fluorescent probes.

In the context of current industry trends, researchers are increasingly exploring 4-Cyano-3,5-difluorobenzyl chloride for its potential in green chemistry applications. With the global push toward sustainable synthesis methods, this compound's efficiency in catalytic reactions and low-energy pathways aligns with the demand for eco-friendly alternatives. A 2023 study highlighted its role in photocatalysis, where it demonstrated exceptional performance in visible-light-driven transformations, a hot topic in renewable energy research.

The compound's structural adaptability also positions it as a key player in drug discovery. Pharmaceutical companies frequently search for high-purity 4-Cyano-3,5-difluorobenzyl chloride to develop targeted therapies, especially in oncology and neurology. Its electron-withdrawing properties enhance the stability of bioactive molecules, addressing common challenges in prodrug design. Recent patents reveal its incorporation into kinase inhibitors and GPCR modulators, reflecting its growing relevance in precision medicine.

From a technical perspective, 4-Cyano-3,5-difluorobenzyl chloride requires careful handling due to its moisture sensitivity. Best practices recommend storage under inert atmospheres and the use of anhydrous solvents during reactions. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for verifying its purity, as impurities can significantly impact downstream applications. These protocols align with the broader industry focus on quality-by-design (QbD) principles, a frequently searched term in regulatory compliance discussions.

Emerging applications in electronic materials further expand the compound's utility. Its aromatic backbone and polar functional groups make it a candidate for organic semiconductors and dielectric layers in flexible electronics. With the rise of Internet-of-Things (IoT) devices, demand for such advanced materials has surged, creating new opportunities for CAS No. 1805657-58-2 derivatives. Researchers are particularly interested in its thermal stability and charge transport properties, which are critical for next-generation displays and sensors.

In summary, 4-Cyano-3,5-difluorobenzyl chloride represents a convergence point for multiple cutting-edge fields. Its multifunctional character answers pressing needs in sustainable chemistry, biopharmaceuticals, and smart materials. As innovation accelerates, this compound is poised to remain at the forefront of scientific inquiry, with its CAS No. 1805657-58-2 frequently appearing in academic literature and industrial patents alike.